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Compound of Interest

Dimethyl cyclohexane-1,2-
Compound Name:

dicarboxylate

Cat. No.: B7819439

For immediate reference, this document outlines the essential safety and logistical procedures
for the proper disposal of dimethyl cyclohexane-1,2-dicarboxylate (CAS No. 1687-29-2).
This guide is intended for researchers, scientists, and drug development professionals to
ensure safe handling and environmental compliance.

Dimethyl cyclohexane-1,2-dicarboxylate is recognized as an irritant that may be harmful if
ingested or inhaled.[1] Proper personal protective equipment (PPE) and adherence to the
disposal protocols outlined below are critical to minimize risk.

Key Chemical and Physical Properties

A summary of the available quantitative data for dimethyl cyclohexane-1,2-dicarboxylate is
presented below. Note that comprehensive toxicological data has not been fully investigated.[1]
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Property Value Source

) cis-dimethyl cyclohexane-1,2-
Chemical Name _ [21[3][4]
dicarboxylate

CAS Number 1687-29-2 [2][3][4]
Molecular Formula C10H1604 [5][6]
Molecular Weight 200.23 g/mol [51[6]
) Colorless to almost colorless
Physical Form o [3]
clear liquid
Boiling Point 111 °C/5 mmHg [7]

2-8°C, protect from light,
Storage Temperature ) [3]
stored under nitrogen

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye [3]
irritation), H335 (May cause
respiratory irritation)

Experimental Protocol for Disposal

The recommended disposal method for dimethyl cyclohexane-1,2-dicarboxylate is
incineration by a licensed waste disposal service.[1] It is imperative not to dispose of this
chemical down the drain or in regular trash.[8]

Objective: To safely prepare and dispose of dimethyl cyclohexane-1,2-dicarboxylate waste
in accordance with safety and environmental regulations.

Materials:
o Waste dimethyl cyclohexane-1,2-dicarboxylate

o Compatible combustible solvent (e.g., ethanol or other solvent recommended by your
institution's Environmental Health and Safety department)
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o Chemically resistant, leak-proof waste container with a secure lid (glass or polyethylene are
generally suitable)[8]

e Hazardous waste labels

o Personal Protective Equipment (PPE):

[¢]

Safety goggles

o

Chemical-resistant gloves (e.g., nitrile)

[e]

Laboratory coat

o

Vapor respirator (if handling outside of a fume hood)[6]
Procedure:

o Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you are
wearing appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab
coat.[1][6] All handling of the waste should be performed in a well-ventilated area, preferably
within a chemical fume hood.[1]

o Waste Segregation: Ensure that the dimethyl cyclohexane-1,2-dicarboxylate waste is not
mixed with other incompatible waste streams.[9]

 Dilution (as per disposal facility requirements): Following the primary disposal
recommendation, the waste should be mixed with a combustible solvent.[1] This step should
be performed with caution in a chemical fume hood. The exact ratio of waste to solvent
should be in accordance with your institution's hazardous waste disposal program
guidelines.

o Containerization:

o Carefully transfer the waste mixture into a designated, chemically resistant, and leak-proof
hazardous waste container.[8]

o Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.
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o Securely fasten the lid of the container.
e Labeling:
o Clearly label the waste container with a "Hazardous Waste" label.

o The label must include the full chemical name: "Waste Dimethyl cyclohexane-1,2-
dicarboxylate," its concentration, and any other components of the mixture.[8]

o Indicate the associated hazards (e.qg., Irritant, Flammable).
e Temporary Storage:

o Store the sealed and labeled waste container in a designated, well-ventilated, and cool
secondary containment area.[9]

o This storage area should be away from heat, sparks, and open flames.[9]
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup.[9]

o Provide the contractor with the complete information about the waste as indicated on the
label.

e Record Keeping: Maintain accurate records of the amount of dimethyl cyclohexane-1,2-
dicarboxylate designated for disposal, the date of containerization, and the date of pickup
by the waste contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of dimethyl cyclohexane-1,2-dicarboxylate.
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Start: Waste Dimethyl
cyclohexane-1,2-dicarboxylate

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

2. Work in a
Chemical Fume Hood

'

3. Segregate from
Incompatible Waste

:

4. Mix with Combustible
Solvent (per EHS)

:

5. Transfer to Approved
Waste Container

:

6. Label Container
with Contents & Hazards

:

7. Store in Designated
Cool, Ventilated Area

8. Contact EHS/Licensed

Waste Contractor

9. Document Waste
for Pickup

:

End: Proper Disposal
via Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Dimethyl cyclohexane-1,2-dicarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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